3-(3-nitrophenyl)-1H-pyrazol-5-ol

• IUPAC Name: 5-(3-nitrophenyl)-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C9H7N3O3/c13-9-5-8(10-11-9)6-2-1-3-7(4-6)12(14)15/h1-5H,(H2,10,11,13)
• InChI Key: RLSSLPUZGLOKKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=O)NN2
• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol

Description

3-(3-Nitrophenyl)-1H-pyrazol-5-ol is a pyrazole derivative characterized by a nitro group (-NO₂) at the meta position of the phenyl ring attached to the pyrazole core. This compound belongs to a class of heterocyclic molecules with significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, antitumor, and enzyme inhibitory properties . The nitro group enhances electron-withdrawing effects, influencing reactivity and intermolecular interactions such as hydrogen bonding and π-π stacking, which are critical for crystal packing and biological target binding .

Structurally, the pyrazole ring adopts a planar conformation, with the nitro group contributing to conjugation and resonance stabilization. The hydroxyl group at the 5-position of the pyrazole enables hydrogen-bonding interactions, often forming dimeric motifs in the solid state .

Comparison with Similar Compounds

Table 1: Key Structural Analogues of 3-(3-Nitrophenyl)-1H-pyrazol-5-ol

Compound Name	Substituents on Pyrazole Core	Key Structural Features	References
3-(3-Nitrophenyl)-1H-pyrazol-5-ol	3-NO₂-C₆H₄, 5-OH	Planar pyrazole, strong H-bond donor (OH)
3-(4-Nitrophenyl)-1H-pyrazol-5-ol	4-NO₂-C₆H₄, 5-OH	Para-nitro enhances conjugation length
3-Phenyl-1H-pyrazol-5-ol	C₆H₅, 5-OH	Lacks nitro group; reduced electron deficiency
3-(2,5-Dimethylfuran-3-yl)-1H-pyrazol-5-ol	Furan ring with methyl groups	Steric hindrance from furan substituents
3-(Trifluoromethyl)-1H-pyrazol-5-ol	CF₃, 5-OH	Strong electron-withdrawing CF₃ group

Key Observations:

• Nitro Group Position: The meta-nitro substituent in the target compound reduces steric hindrance compared to para-nitro analogues, allowing for more flexible intermolecular interactions. However, para-nitro derivatives exhibit extended conjugation, which may enhance UV absorption and redox activity .
• Electron-Withdrawing vs. Electron-Donating Groups: The absence of a nitro group in 3-phenyl-1H-pyrazol-5-ol results in lower electrophilicity, reducing reactivity in nucleophilic substitution reactions compared to nitro-containing analogues .

Physicochemical Properties

Table 3: Melting Points and Solubility

Compound Name	Melting Point (°C)	Solubility in DMSO (mg/mL)	LogP	References
3-(3-Nitrophenyl)-1H-pyrazol-5-ol	165–168	12.5	1.89
3-(4-Nitrophenyl)-1H-pyrazol-5-ol	204 ± 1	8.2	2.15
3-Phenyl-1H-pyrazol-5-ol	142–145	22.3	1.45

Key Observations:

• Para-nitro derivatives exhibit higher melting points due to stronger π-π stacking and dipole-dipole interactions .
• The nitro group reduces solubility in polar solvents compared to non-nitro analogues, as seen in the lower DMSO solubility of 3-(4-nitrophenyl)-1H-pyrazol-5-ol .

Table 4: Reported Bioactivities of Pyrazol-5-ol Derivatives

Compound Name	Biological Activity	IC₅₀/ MIC Values	Mechanism of Action	References
3-(3-Nitrophenyl)-1H-pyrazol-5-ol	Antimicrobial (E. coli)	MIC = 32 µg/mL	Disrupts bacterial membrane
3-(4-Nitrophenyl)-1H-pyrazol-5-ol	PD-1/PD-L1 inhibition	IC₅₀ = 0.45 µM	Immune checkpoint blockade
3-(Trifluoromethyl)-1H-pyrazol-5-ol	Antifungal (C. albicans)	MIC = 16 µg/mL	Ergosterol biosynthesis inhibition

Key Observations:

• The meta-nitro derivative shows moderate antimicrobial activity, while para-nitro analogues exhibit potent immune-modulatory effects, highlighting the role of substituent positioning in target selectivity .
• Trifluoromethyl-substituted pyrazol-5-ol derivatives demonstrate enhanced antifungal activity due to improved membrane permeability .